Phalaenopsine T
Overview
Description
Phalaenopsine T is a natural product isolated from the orchid Phalaenopsis amabilis . It is a type of compound known as an alkaloid . The molecular formula of Phalaenopsine T is C20H27NO5 .
Synthesis Analysis
Phalaenopsine T is a pyrrolizidine alkaloid. The synthesis of pyrrolizidine alkaloids in Phalaenopsis Orchids involves the developmentally regulated expression of homospermidine synthase (HSS), the first pathway-specific enzyme of pyrrolizidine alkaloid biosynthesis .Molecular Structure Analysis
The systematic name of Phalaenopsine T is 1-[(1S,7aS)-Hexahydro-1H-pyrrolizin-1-ylmethyl] 4-methyl (2R)-2-benzyl-2-hydroxysuccinate . The molecular weight is 361.44 g/mol .Physical And Chemical Properties Analysis
Phalaenopsine T is a powder . The predicted density is 1.23±0.1 g/cm3 . The predicted boiling point is 501.0±50.0 °C .Scientific Research Applications
- This research focuses on the use of biotechnological techniques, genomics, transcriptomics, proteomics, metabolomics for the industrial production, propagation, conservation, and manipulation of Phalaenopsis orchid .
- Pyrrolizidine Alkaloids (PAs), which include Phalaenopsine T, have both positive and negative effects on humans. The negative effects mainly concern hepatotoxicity and carcinogenicity, while the positive effects are potentially useful for pharmacological and medical applications .
Omics Approaches in Phalaenopsis Orchid Improvement
Pyrrolizidine Alkaloids in Pharmaceutical and Medical Applications
Pyrrolizidine Alkaloid Biosynthesis in Phalaenopsis Orchids
Safety And Hazards
properties
IUPAC Name |
1-O-[[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl] 4-O-methyl (2R)-2-benzyl-2-hydroxybutanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO5/c1-25-18(22)13-20(24,12-15-6-3-2-4-7-15)19(23)26-14-16-9-11-21-10-5-8-17(16)21/h2-4,6-7,16-17,24H,5,8-14H2,1H3/t16-,17+,20-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGURJYWVIFRGSZ-FUHIMQAGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(CC1=CC=CC=C1)(C(=O)OCC2CCN3C2CCC3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C[C@](CC1=CC=CC=C1)(C(=O)OC[C@H]2CCN3[C@H]2CCC3)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90331936 |
Source
|
| Record name | Phalaenopsine T | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90331936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phalaenopsine T | |
CAS RN |
23412-97-7 |
Source
|
| Record name | Phalaenopsine T | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90331936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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